Cas no 384848-85-5 (2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid)

• Product Name: 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid
• CAS No: 384848-85-5
• MF: C₁₅H₁₂BrNO₅S₂
• MW: 430.293480873108
• CID: 5778966
• PubChem ID: 6206721
• Update Time: 2025-07-10

2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• AKOS016232886
• 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid
• AKOS002210773
• SR-01000019173
• 384848-85-5
• F1951-0409
• SR-01000019173-1
• (Z)-2-(5-(3-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanedioic acid
• Pentanedioic acid, 2-[5-[(3-bromophenyl)methylene]-4-oxo-2-thioxo-3-thiazolidinyl]-

• Inchi： 1S/C15H12BrNO5S2/c16-9-3-1-2-8(6-9)7-11-13(20)17(15(23)24-11)10(14(21)22)4-5-12(18)19/h1-3,6-7,10H,4-5H2,(H,18,19)(H,21,22)/b11-7-
• InChI Key： LTLVTBHLMZFTJT-XFFZJAGNSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C1/C(N(C(=S)S/1)C(C(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 428.93403g/mol
• Monoisotopic Mass: 428.93403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 620.7±65.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)

Additional information on 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid

Introduction to 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid (CAS No. 384848-85-5)

2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid (CAS No. 384848-85-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

The structure of 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid is characterized by a thiazolidine ring system fused with a pentanedioic acid moiety. The presence of the bromophenyl group and the sulfanylidene functionality adds to its structural complexity and contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating the compound's biological activity and selectivity.

In terms of its synthesis, 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid can be prepared through a multi-step process involving the condensation of 3-bromobenzaldehyde with cysteamine hydrochloride, followed by the reaction with maleic anhydride. This synthetic route has been optimized to achieve high yields and purity, making it suitable for further biological evaluation.

The biological activity of 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant anti-cancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

In the context of diabetes research, 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid has shown promise as a potential therapeutic agent for type 2 diabetes mellitus (T2DM). Studies have indicated that it can improve insulin sensitivity and glucose metabolism by activating peroxisome proliferator-activated receptor gamma (PPARγ), a key transcription factor involved in glucose homeostasis and lipid metabolism.

The pharmacokinetic properties of 2-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo--sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid

The pharmacokinetic properties of 2-[(5Z)-5-[(3-bromophenyl)methylidene]_-4-oxo_-_sulfanylidene_-1,_3-thiazolidin-__________________-y_l_]_pentanedioic acid) have been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, it has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(5Z)-5-[(3-bromophenyl)methylidene]_-4-oxo_-_sulfanylidene_-1,_3-thiazolidin-_________-y_l_]_pentanedioic acid) in human subjects. Early phase I trials have reported promising results, with no serious adverse events observed at therapeutic doses. These findings have paved the way for further phase II and III trials to assess its therapeutic potential in specific disease indications such as inflammatory disorders and cancer.

In conclusion, 2-[(5Z)-5-[(3-bromophenyl)methylidene]_-4-oxo_-_sulfanylidene_-1,_3-thiazolidin-___-y_l_]_pentanedioic acid) (CAS No. 384848-85-5) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments in areas such as inflammation, cancer, and diabetes.